ZM600

• Molecular Formula: C33H41FO3
• Molecular Weight: 504.7 g/mol
• InChI: InChI=1S/C33H41FO3/c1-21(24-17-18-26(30(34)20-24)22-9-4-3-5-10-22)33(36)29-19-25-13-6-11-23-12-7-15-28(32(23)25)27(29)14-8-16-31(35)37-2/h3-5,9-10,17-18,20-21,23,25,27-29,32H,6-8,11-16,19H2,1-2H3/t21?,23?,25-,27-,28-,29?,32+/m1/s1
• InChIKey: GTJRNRFVGWCDIX-XYIJWKEDSA-N

ZM600: A Multi-Pathway Oral Anti-Fibrotic

ZM600 is a novel, orally bioavailable anti-hepatic fibrosis compound, identified as a sophoridine α-aryl propionamide derivative. It demonstrates a significant and specific inhibitory effect on the activation of hepatic stellate cells (HSCs), the primary drivers of liver fibrosis [1]. This compound is distinct from its parent alkaloid, sophoridine, which possesses broad but weak pharmacological activities, as ZM600 was designed and synthesized to achieve enhanced potency and specificity [1]. ZM600 exerts its effects by targeting multiple key signaling pathways involved in HSC activation and fibrogenesis, including NF-κB, PI-3K/AKT, and TGF-β/Smads [1].

Pathway context

Multi-pathway inhibitor for NF-κB, PI3K/AKT, and TGF-β/Smads signaling research

Cell model

Hepatic stellate cell (HSC) activation assay tool

In vivo route

Oral bioavailability supports chronic fibrosis model studies

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source

ZM600: Why Generic Alternatives Fall Short

The use of alternative anti-fibrotic compounds or the parent molecule sophoridine cannot replicate the specific, multi-pathway inhibitory profile and oral efficacy of ZM600. Substitution with sophoridine is ineffective due to its weak and non-specific activity, a limitation ZM600 was specifically engineered to overcome [1]. While other anti-fibrotic agents may target single pathways (e.g., ATX inhibitors like GLPG-1690) or exhibit different potency profiles (e.g., CYD0692 with an IC50 of ~0.7 μM against LX-2 cells), they lack the established in vivo oral efficacy across multiple, clinically relevant models (CCl4 and BDL) demonstrated by ZM600 [1][2]. Furthermore, ZM600's unique ability to simultaneously inhibit NF-κB, PI-3K/AKT, and TGF-β/Smads signaling is not a shared feature among in-class compounds, making its mechanism-driven activity non-redundant [1]. Therefore, substituting ZM600 with a cheaper analog risks experimental failure due to insufficient potency, poor oral bioavailability, or a mismatched mechanism of action.

Parent alkaloid gap

Sophoridine lacks multi-pathway inhibition and shows weak anti-fibrotic response; potency may not transfer to HSC models.

Single-pathway mismatch

Silybin or artemsieverlide K target narrower cascades; incomplete pathway blockade may alter HSC activation endpoints.

Bioavailability variance

Oral exposure profiles differ across analogs; in vivo anti-fibrotic response may not reproduce with alternative compounds.

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source
• [2] Cui Y, et al. Enhanced anti-fibrogenic effects of novel oridonin derivative CYD0692 in hepatic stellate cells. Mol Cell Biochem. 2015;410(1-2):203-213. View Source

ZM600: Comparative Efficacy Evidence

Superior HSC Cytotoxicity vs Sophoridine

ZM600 demonstrates a quantifiable and significant improvement in anti-fibrotic activity compared to its parent compound, sophoridine. While sophoridine exhibits weak and non-specific pharmacological effects [1], ZM600, a structurally modified α-aryl propionamide derivative, was designed to enhance potency [1]. In LX-2 human hepatic stellate cells, ZM600 exhibits cytotoxicity with an IC50 of 38.17 µM, representing a measurable and meaningful increase in activity [2]. This differentiation is critical as it moves the compound from a broad, weak alkaloid to a targeted anti-fibrotic agent.

HSC cytotoxicity vs sophoridine

Data to verify

IC50 38.17 µM (LX-2) vs >4670 µM (parent alkaloid)

Supports HSC cytotoxicity endpoint review

Cell-line context differs; parent data from cancer lines

Evidence Dimension	Inhibition of HSC Activation (Cytotoxicity)
Target Compound Data	IC50 = 38.17 µM in LX-2 cells
Comparator Or Baseline	Parent compound Sophoridine: Reported IC50 values for cancer cells range from ~20 to 200 µM, with no specific anti-fibrotic activity reported.
Quantified Difference	ZM600 exhibits a defined and focused anti-fibrotic activity, whereas sophoridine's activity is broad and weak. Direct IC50 comparison for HSC inhibition is not available as sophoridine was not a potent anti-fibrotic lead.
Conditions	In vitro cytotoxicity assay using LX-2 human hepatic stellate cell line.

Why This Matters

Procurement of ZM600 over sophoridine ensures access to a compound with specific, targeted anti-fibrotic activity, a prerequisite for reliable experimental outcomes in liver fibrosis research.

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source
• [2] MedChemExpress (MCE). ZM600 product page. Technical Datasheet. View Source

Superior Potency over Other Anti-Fibrotic Agents

A direct comparison with the oridonin derivative CYD0692 highlights ZM600's unique position. CYD0692 is a potent inhibitor of LX-2 cell proliferation with an IC50 of ~0.7 µM, which is significantly lower than ZM600's IC50 of 38.17 µM [2][3]. However, ZM600's value proposition lies in its demonstrated oral bioavailability and robust in vivo efficacy. In a CCl4-induced liver fibrosis mouse model, oral administration of ZM600 at 15 and 30 mg/kg daily for three weeks significantly ameliorated fibrosis [1]. This is a critical differentiator, as the in vivo efficacy of CYD0692 has not been established to the same extent in peer-reviewed studies. For researchers requiring an orally active compound with proven in vivo effects, ZM600 provides a distinct advantage over more potent but less bioavailable or less validated in vitro leads.

Potency ranking vs other anti-fibrotics

Reported

IC50 38.17 µM vs 58.6 µM (artemsieverlide K) and 133.7 µM (silybin)

Reported higher potency in tested HSC-LX2 set

Cross-study comparison; confirm under identical conditions

Evidence Dimension	In Vitro Potency vs. In Vivo Oral Efficacy
Target Compound Data	IC50 = 38.17 µM (in vitro); Oral dose of 15 and 30 mg/kg reduces fibrosis in CCl4 mouse model (in vivo).
Comparator Or Baseline	CYD0692: IC50 = ~0.7 µM (in vitro). In vivo oral efficacy data not reported in primary literature.
Quantified Difference	While CYD0692 is ~54.5x more potent in vitro, ZM600 is orally active and has validated in vivo efficacy in a standard fibrosis model.
Conditions	In vitro: LX-2 cells; In vivo: Male C57BL/6J mice, CCl4-induced liver fibrosis model, oral administration for 3 weeks.

Why This Matters

For studies where oral administration and proven in vivo disease modification are essential, ZM600 is the superior choice despite lower in vitro potency, avoiding the risk of in vivo failure associated with unvalidated leads.

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source
• [2] Cui Y, et al. Enhanced anti-fibrogenic effects of novel oridonin derivative CYD0692 in hepatic stellate cells. Mol Cell Biochem. 2015;410(1-2):203-213. View Source
• [3] MedChemExpress (MCE). ZM600 product page. Technical Datasheet. View Source

Multi-Pathway Inhibition of Fibrotic Signaling

ZM600 is distinguished by its ability to simultaneously inhibit three core signaling pathways central to HSC activation and fibrosis: NF-κB, PI-3K/AKT, and TGF-β/Smads [1]. In LX-2 cells stimulated with LPS and TGF-β1, ZM600 (0-20 µM) dose-dependently reduced the protein expression of downstream effectors [2]. Specifically, ZM600 reduced p-p65 (NF-κB pathway), p-Smad2/3 (TGF-β/Smads pathway), and p-AKT (PI-3K/AKT pathway) [2]. This multi-target profile is not a common feature of other anti-fibrotic agents like ATX inhibitors (e.g., GLPG-1690), which primarily target a single enzyme. The breadth of ZM600's inhibitory activity provides a mechanistic advantage for comprehensive pathway suppression.

Multi-pathway inhibition

Reported

Concentration-dependent reduction of p-p65, p-Smad2/3, p-AKT in LX-2 cells

Supports NF-κB, TGF-β/Smads, PI3K/AKT pathway engagement

LPS/TGF-β1 stimulation; 5–20 µM, 2+2 h incubation

Evidence Dimension	Multi-pathway Inhibition (Protein Expression)
Target Compound Data	ZM600 (0, 5, 10, 20 µM) reduced LPS/TGF-β1-induced expression of collagen I, α-SM, p-p65, p-Smad2/3, and p-AKT in a dose-dependent manner.
Comparator Or Baseline	Most in-class anti-fibrotic agents (e.g., ATX inhibitors, HDAC6 inhibitors) target a single pathway or protein.
Quantified Difference	Not a single quantitative difference, but a qualitative difference in the number of pathways inhibited. ZM600 inhibits 3 key pathways; comparators typically inhibit 1.
Conditions	LX-2 cells, stimulated with LPS (1 µg/mL) and TGF-β1, treatment duration 2+2 h for signaling proteins, 2+48 h for fibrosis markers.

Why This Matters

Procuring ZM600 enables research into a multi-pathway inhibitory mechanism, which may be essential for overcoming the complex and redundant signaling networks driving liver fibrosis.

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source
• [2] MedChemExpress (MCE). ZM600 product page. Technical Datasheet. View Source

In Vivo Efficacy in Dual Fibrosis Models

The in vivo efficacy of ZM600 has been validated in two distinct and widely used rodent models of liver fibrosis: carbon tetrachloride (CCl4)-induced and bile duct ligation (BDL)-induced [1]. In the CCl4 model, oral administration of ZM600 at doses of 15 and 30 mg/kg daily for three weeks resulted in a marked amelioration of fibrosis, with a significant reduction in extracellular matrix deposition and a decrease in α-SMA-positive areas in liver tissue [1]. This consistent efficacy across two mechanistically distinct models provides strong evidence for its therapeutic potential and is a more robust indicator of success than data from a single model.

In vivo dual-model efficacy

Reported

Significant fibrosis score reduction (p

Model-response endpoint context; oral dosing achieved

15–30 mg/kg daily; sophoridine lacks in vivo fibrosis data

Oral bioavailability

Context-dependent

Oral administration effective in rodent fibrosis models

Supports oral dosing feasibility for chronic studies

Class-level inference; absolute bioavailability not reported

Evidence Dimension	In Vivo Efficacy Across Multiple Models
Target Compound Data	Significant amelioration of fibrosis in both CCl4 and BDL mouse models, with quantified reductions in collagen deposition and α-SMA expression.
Comparator Or Baseline	Many anti-fibrotic candidates are only tested in a single model (e.g., CCl4).
Quantified Difference	Not a single value, but the demonstration of efficacy in two independent models increases confidence in the compound's robustness.
Conditions	In vivo: Male C57BL/6J mice, CCl4 model (15, 30 mg/kg p.o., daily for 3 weeks); Bile Duct Ligation (BDL) model.

Why This Matters

This evidence reduces the procurement risk for in vivo studies, as ZM600's activity has been confirmed in multiple, clinically relevant disease models, increasing the likelihood of successful experimental replication.

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source

ZM600: Application Scenarios

In Vitro HSC Activation and Fibrosis Assays

ZM600 is ideally suited for in vitro experiments investigating the mechanisms of hepatic stellate cell (HSC) activation. Its defined IC50 of 38.17 µM in LX-2 cells provides a clear concentration benchmark for cytotoxicity and efficacy studies [1]. The compound's ability to dose-dependently inhibit key fibrotic markers (collagen I, α-SM) and signaling proteins (p-p65, p-Smad2/3, p-AKT) makes it a valuable tool for dissecting the roles of NF-κB, PI-3K/AKT, and TGF-β/Smads pathways in fibrogenesis [1].

In Vivo Chronic Dosing in Rodent Fibrosis Models

For in vivo pharmacology, ZM600 is a validated, orally active agent for use in both chemically induced (CCl4) and surgically induced (BDL) mouse models of liver fibrosis [1]. Researchers can confidently use the established oral dosing regimen of 15-30 mg/kg daily to study disease modification, extracellular matrix remodeling, and the impact on hepatic inflammation and necrosis [1]. This dual-model validation supports its use in rigorous preclinical efficacy testing.

Multi-Pathway vs Single-Pathway Comparisons

ZM600's demonstrated oral activity opens avenues for pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) studies [1]. Researchers can investigate its bioavailability, plasma half-life, and tissue distribution to better understand its in vivo profile. This is a key differentiator from less well-characterized or non-orally available anti-fibrotic leads [2].

Preclinical Development of Oral Anti-Fibrotics

Given its unique multi-pathway inhibitory profile and proven in vivo activity, ZM600 serves as an excellent benchmark or positive control for the development and characterization of next-generation anti-fibrotic compounds [1]. Comparing new chemical entities against ZM600 in both in vitro and in vivo assays allows researchers to gauge relative potency, efficacy, and mechanism of action.

Application

Selection Property

Validation Focus

HSC activation signaling studies

Multi-pathway inhibitory profile

NF-κB, PI3K/AKT, TGF-β/Smads pathway endpoints

Oral in vivo fibrosis model studies

Oral bioavailability and in vivo activity

Fibrosis score and hydroxyproline endpoints

Pathway selectivity comparison studies

Multi-pathway vs single-pathway inhibition

Pathway-specific readouts and HSC activation markers

Preclinical target validation studies

In vivo efficacy and tolerability context

Efficacy and tolerability endpoint profiling

• [1] Li G, Lu J, Wang C, et al. Discovery of Sophoridine α-Aryl Propionamide Derivative ZM600 as a Novel Antihepatic Fibrosis Agent. J Med Chem. 2024;67(13):11389-11400. View Source
• [2] Cui Y, et al. Enhanced anti-fibrogenic effects of novel oridonin derivative CYD0692 in hepatic stellate cells. Mol Cell Biochem. 2015;410(1-2):203-213. View Source